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Compound of Interest

Octahydro-4,7-methano-1H-
Compound Name: ]
indenol

cat. No.: B1618718

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the olfactory properties of octahydro-4,7-
methano-indene aldehydes and their corresponding ketones. The information presented is
collated from publicly available patent literature and scientific resources, offering a valuable
reference for researchers in the fields of fragrance chemistry, sensory science, and
pharmacology.

Summary of Olfactory Properties

The olfactory characteristics of octahydro-4,7-methano-indene derivatives are significantly
influenced by the nature of the carbonyl functional group. The aldehydes in this family are
characterized by potent and desirable fragrance profiles, while the corresponding ketones
exhibit weaker and less refined scent characteristics.
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. Reported Olfactory
Compound Class Specific Compounds Lo
Description

octahydro-4,7-methano-1H-
Aldehydes ) Floral and muguet notes.[1][2]
indene-5-acetaldehyde

6-methyl-octahydro-4,7-
methano-indene-5- Aldehydic note.[1][2][3]
carbaldehyde

] Floral, muguet, aldehydic,
Mixture of the above )
green, freesia, sweet, and

aldehydes )

slightly woody notes.[1][3]

Mixture of 1-(octahydro-4,7-

methano-inden-5-yl)-propan-2-  Floral, fruity, woody, but weak
Ketones one and 1-(6-methyl- notes with additional metallic

octahydro-4,7-methano-inden-  character.[1][2][4]

5-yl)-ethanone

Note: Quantitative odor threshold data for these specific compounds are not readily available in
the public domain.

Experimental Protocols
Synthesis of Octahydro-4,7-methano-indene Aldehydes

A detailed hydroformylation process for the synthesis of a mixture of octahydro-4,7-methano-
1H-indene-5-acetaldehyde and 6-methyl-octahydro-4,7-methano-indene-5-carbaldehyde is
described in US Patent 8,633,144 B2.[3]

Materials:
o Hexahydro-4,7-methano-indene isomers
e Carbonyl hydrido tris(triphenylphosphine)rhodium(l) (Rh-42 catalyst)

e Syngas (50:50 mixture of carbon monoxide and hydrogen)
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» Nitrogen gas
Procedure:

e A4 L Zipper Clave reactor is charged with hexahydro-4,7-methano-indene isomers (3.6 mol)
and the rhodium catalyst.[3]

e The reactor is flushed and vented three times with nitrogen gas, followed by three flushes
with the syngas mixture.[3]

e The reactor is pressurized to 300 psig with the syngas mixture and heated to 120°C.[3]

e The reaction progress is monitored by gas-liquid chromatography (GLC). The reaction is
considered complete after approximately 2.5 hours.[3]

o After completion, the reactor is vented and purged three times with nitrogen.[3]

e The crude product is then distilled to yield a 9:1 mixture of octahydro-4,7-methano-1H-
indene-5-acetaldehyde and 6-methyl-octahydro-4,7-methano-indene-5-carbaldehyde.[3]

Sensory Evaluation of Fragrance Materials

While the specific parameters for the olfactory evaluation of the target compounds are not
detailed in the source documents, a general protocol for sensory analysis in the fragrance
industry involves the following steps:

1. Panelist Selection and Training:

e Recruit panelists based on their ability to smell and articulate their perceptions.
e Screen panelists for any allergies or sensitivities.

» Train panelists to identify and rate the intensity of various odor descriptors.

2. Sample Preparation and Presentation:

o Prepare samples in a consistent and controlled manner, often diluted in an appropriate
solvent.
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e Present samples in a well-ventilated, odor-free environment to prevent cross-contamination.
o Utilize techniques like smelling strips or olfactometers for standardized sample delivery.
3. Evaluation Procedure:

e Instruct panelists to evaluate the fragrance at different time points (top, middle, and base
notes).

o Use a standardized questionnaire or rating scale for panelists to record their impressions of
odor characteristics such as pleasantness, strength, and longeuvity.

 Incorporate sensory breaks to prevent olfactory fatigue.
4. Data Analysis:
e Analyze the collected data to determine the overall sensory profile of the fragrance.

o Use statistical methods to assess the significance of any observed differences between
samples.

Signaling Pathway and Experimental Workflow

The perception of odorants like aldehydes and ketones is initiated by their interaction with
olfactory receptors in the nasal cavity, triggering a downstream signaling cascade. The general
workflow for synthesizing and evaluating these compounds is also outlined below.
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Canonical Olfactory Signaling Pathway
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Caption: Canonical olfactory signaling pathway initiated by an odorant.
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Experimental Workflow for Synthesis and Olfactory Evaluation

Starting Material:
Hexahydro-4,7-methano-indene

Hydroformylation
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Caption: Workflow from synthesis to sensory analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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